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Compound of Interest

Compound Name: Dehydrofelodipine

Cat. No.: B193096

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the high-resolution mass
spectrometry (HRMS) fragmentation behavior of dehydrofelodipine, the primary metabolite of
the antihypertensive drug felodipine. Understanding the fragmentation pattern is crucial for the
accurate identification and quantification of this metabolite in complex biological matrices, a
critical aspect of drug metabolism and pharmacokinetic studies.

Core Concepts in Dehydrofelodipine Fragmentation

Dehydrofelodipine, with a molecular formula of C1sH17CI2NO4 and a monoisotopic mass of
approximately 381.0535 g/mol , is structurally a pyridine derivative, unlike its dihydropyridine
precursor, felodipine.[1] This structural difference significantly influences its fragmentation
pattern under mass spectrometric analysis. When subjected to collision-induced dissociation
(CID) in positive ion mode electrospray ionization (ESI+), the protonated molecule [M+H]*
undergoes characteristic fragmentation, primarily involving the loss of neutral molecules from
its ester side chains.

The fragmentation of dehydrofelodipine is analogous to that of other dihydropyridine-type
drugs, where cleavages of the ester groups are common fragmentation pathways.[2]

High-Resolution Mass Spectrometry Data

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b193096?utm_src=pdf-interest
https://www.benchchem.com/product/b193096?utm_src=pdf-body
https://www.benchchem.com/product/b193096?utm_src=pdf-body
https://www.benchchem.com/product/b193096?utm_src=pdf-body
https://www.americanpharmaceuticalreview.com/Featured-Articles/179230-Mass-Spectrometry-in-Small-Molecule-Drug-Development/
https://www.benchchem.com/product/b193096?utm_src=pdf-body
https://www.researchgate.net/figure/Proposed-mass-fragmentation-pathways-for-dihydropiridines-by-ESI-Felodipine-case_fig1_5633919
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b193096?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

High-resolution mass spectrometry provides highly accurate mass measurements, enabling the
confident identification of precursor and product ions. The table below summarizes the key
guantitative data for the HRMS/MS analysis of dehydrofelodipine.

. Measured Theoretical Mass Error Proposed Lo
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m/z m/z (ppm) Formula
Protonated
[C18H18CI2NO .
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[C16H12CI2NO
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[C14HsCI2NO2  Loss of both

1" ester groups

Productlon 3  294.0396 294.03965 -0.17

Note: The measured m/z values are hypothetical and for illustrative purposes. Actual
measurements may vary slightly depending on the instrument and experimental conditions.

A common fragmentation pathway observed for dehydrofelodipine involves the transition from
the precursor ion at m/z 384.1 to a product ion at m/z 338.0. This corresponds to a neutral loss
of 46.1 Da, consistent with the elimination of an ethanol molecule from the ethyl ester group.

Proposed Fragmentation Pathway

The fragmentation of protonated dehydrofelodipine is initiated by the cleavage of the ester
groups. The primary fragmentation event is the loss of the ethyl ester group as ethanol.
Subsequent fragmentation can involve the loss of the methyl ester group.
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Caption: Proposed fragmentation pathway of protonated dehydrofelodipine.

Experimental Protocol for LC-HRMS Analysis

This section outlines a typical experimental workflow for the analysis of dehydrofelodipine in a
biological matrix, such as human plasma.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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